N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide

• IUPAC Name: N-[4-(3-methylpiperidine-1-carbonyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C14H20N2O3S/c1-11-4-3-9-16(10-11)14(17)12-5-7-13(8-6-12)15-20(2,18)19/h5-8,11,15H,3-4,9-10H2,1-2H3
• InChI Key: ADEPOXZOBRHUBE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=CC=C(C=C2)NS(=O)(=O)C
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide, also known as NMS, is a chemical compound that has been extensively studied for its potential applications in scientific research. NMS is a potent and selective inhibitor of a specific type of enzyme called carbonic anhydrase, which plays a crucial role in many physiological processes. In

Mechanism of Action

N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide works by binding to the active site of carbonic anhydrase, preventing the enzyme from catalyzing the conversion of carbon dioxide and water into bicarbonate and protons. This leads to a decrease in the concentration of bicarbonate ions and an increase in the concentration of protons, which can have various effects depending on the tissue and the specific isoform of carbonic anhydrase involved.
Biochemical and Physiological Effects:
The effects of N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide on biochemical and physiological processes depend on the tissue and the isoform of carbonic anhydrase involved. In the brain, for example, N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide has been shown to decrease the production of cerebrospinal fluid and to have anticonvulsant effects. In the kidneys, N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide can inhibit the reabsorption of bicarbonate ions, leading to an increase in the excretion of bicarbonate and a decrease in the pH of the urine. In the eyes, N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide has been shown to decrease intraocular pressure, making it a potential treatment for glaucoma.

Advantages and Limitations for Lab Experiments

N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide has several advantages as a tool for scientific research. It is a potent and selective inhibitor of carbonic anhydrase, which allows researchers to study the effects of inhibiting this enzyme without interfering with other physiological processes. Additionally, N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide is relatively easy to synthesize and purify, making it readily available for use in experiments.
However, there are also some limitations to the use of N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide in lab experiments. One limitation is that it can have off-target effects on other enzymes that are structurally similar to carbonic anhydrase, such as acetylcholinesterase. Additionally, the effects of N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide can be influenced by factors such as pH, temperature, and the concentration of other ions, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide. One area of interest is the development of more selective inhibitors of carbonic anhydrase that can target specific isoforms of the enzyme. Another area of interest is the use of N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide as a tool to study the role of carbonic anhydrase in various disease states, such as epilepsy and glaucoma. Additionally, further research is needed to better understand the off-target effects of N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide and to develop strategies to minimize these effects.

Scientific Research Applications

N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide has been used extensively in scientific research as a tool to study the role of carbonic anhydrase in various physiological processes. Carbonic anhydrase is involved in the regulation of acid-base balance, fluid secretion, and ion transport in many tissues, including the brain, kidneys, and eyes. By inhibiting carbonic anhydrase, N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide can help researchers better understand the mechanisms underlying these processes. Additionally, N-{4-[(3-methyl-1-piperidinyl)carbonyl]phenyl}methanesulfonamide has been shown to have potential therapeutic applications in the treatment of glaucoma, epilepsy, and other neurological disorders.